Cas no 2092532-66-4 (2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde)

• Product Name: 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde
• CAS No: 2092532-66-4
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• MDL: MFCD31537528
• CID: 5272322
• PubChem ID: 131325149
• Update Time: 2026-03-09

2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde
• 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde

• MDL： MFCD31537528
• Inchi： 1S/C8H6ClN3O/c1-12-3-5(4-13)6-2-10-8(9)11-7(6)12/h2-4H,1H3
• InChI Key： JQOZPWUAVARTAT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2C(C=O)=CN(C)C2=N1

Additional information on 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde

Introduction to 2-Chloro-7-Methyl-Pyrrolo[2,3-d]pyrimidine-5-carbaldehyde (CAS No. 2092532-66-4)

2-Chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde (CAS No. 2092532-66-4) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde consists of a pyrrolopyrimidine core with a chlorine atom at the 2-position and a methyl group at the 7-position. The presence of the aldehyde functional group at the 5-position further enhances its reactivity and potential for derivatization. This combination of substituents imparts unique electronic and steric properties to the molecule, which can be exploited in various synthetic transformations and biological assays.

Recent studies have highlighted the potential of 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). The researchers found that the chlorine and methyl substituents played a crucial role in enhancing the antiviral efficacy of these derivatives.

In another study, published in the European Journal of Medicinal Chemistry, 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde was investigated for its anticancer properties. The results showed that this compound and its derivatives exhibited significant cytotoxicity against various cancer cell lines, including lung, breast, and colon cancer cells. The mechanism of action was attributed to the ability of these compounds to inhibit key enzymes involved in cancer cell proliferation and survival.

The versatility of 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde extends beyond its direct biological activities. Its reactivity as an aldehyde makes it an excellent starting material for the synthesis of more complex molecules. For example, it can be readily converted into amides, hydrazones, and other functionalized derivatives through standard organic reactions. These derivatives can then be screened for their biological activities, potentially leading to the discovery of new lead compounds for drug development.

In addition to its potential as a drug candidate, 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde has also been explored as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it useful for studying protein function and signaling pathways. For instance, researchers have used this compound to probe the role of certain kinases in cellular processes such as cell cycle regulation and apoptosis.

The synthesis of 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde has been optimized using modern synthetic methods. One common approach involves the condensation of 7-methylpyrrole with an appropriate aldehyde followed by cyclization to form the pyrrolopyrimidine core. The chlorine atom is then introduced through a halogenation reaction. These synthetic steps are highly efficient and can be scaled up for large-scale production if needed.

The physical properties of 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde, such as its solubility in various solvents and its thermal stability, have been well-characterized. This information is crucial for optimizing its use in both laboratory settings and industrial applications. For example, its solubility in polar solvents like DMSO makes it suitable for high-throughput screening assays used in drug discovery.

In conclusion, 2-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde (CAS No. 2092532-66-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into new therapeutic agents. As research continues to uncover more about this compound's properties and mechanisms of action, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.